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Compound of Interest

Compound Name: 9,10-Dibromoanthracene

Cat. No.: B139309

An In-depth Technical Guide on the Physical Properties of 9,10-Dibromoanthracene (CAS
523-27-3)

This technical guide provides a comprehensive overview of the core physical properties of
9,10-Dibromoanthracene, a key organic intermediate used in the synthesis of advanced
materials for organic electronics, such as organic light-emitting diodes (OLEDs) and organic
field-effect transistors (OFETS).[1][2] This document is intended for researchers, scientists, and
professionals in the field of drug development and materials science.

Physical and Chemical Properties

9,10-Dibromoanthracene is a polycyclic aromatic hydrocarbon characterized by an
anthracene core with two bromine atoms substituted at the 9 and 10 positions.[3][4] It typically
appears as a yellow to yellow-green fluffy or crystalline powder.[2][3][5]

Table 1: Physical and Chemical Properties of 9,10-Dibromoanthracene
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Property Value Source(s)
CAS Number 523-27-3 [61[7]
Molecular Formula C14HsBr2 [3161[7]
Molecular Weight 336.02 g/mol [316]1[71[8]
Appearance :jll\:)dv:rt/c;r);zltl;)lvsv-green flufty [1][3]I5]
Melting Point 220 - 226 °C (may sublime) [L151I6]1[711°1[1.0]
Boiling Point 342.21 °C (rough estimate) [3]
Density 1.983 g/cm3 [7]
Solubility

In water Insoluble [51[6]

Soluble in hot benzene and hot
toluene; slightly soluble in

In organic solvents alcohol, ether, and cold
benzene.[2][5][6] Also reported

to be soluble in chloroform.[3]

XLogP3-AA 5.8 8]

Experimental Protocols

Detailed methodologies for determining the key physical properties of 9,10-
Dibromoanthracene are outlined below. These protocols are based on standard laboratory
practices for organic compounds.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is a key indicator of its purity.[11] A pure compound will
have a sharp melting point range of 0.5-1.0°C, while impurities will typically depress the melting
point and broaden the range.[11][12]

Apparatus and Materials:
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» Melting point apparatus (e.g., Mel-Temp or Thiele tube)[11][12]

e Capillary tubes (sealed at one end)[11][13]

e Thermometer[12]

e 9,10-Dibromoanthracene sample, finely powdered[12][14]

e Heating bath medium (e.g., silicone oil for Thiele tube)[12]

e Spatula[15]

e Mortar and pestle (optional)[15]

Procedure:

o Sample Preparation: A small amount of the 9,10-Dibromoanthracene is finely powdered.
[12][14] The open end of a capillary tube is pressed into the powder until a small amount of
the sample (1-2 mm in height) is packed into the sealed end.[13][14] The tube is then tapped
gently to ensure the sample is tightly packed.[14]

e Apparatus Setup:

o Mel-Temp Apparatus: The capillary tube is placed into one of the sample slots, and the
thermometer is inserted into the designated well.[11]

o Thiele Tube: The capillary tube is attached to the thermometer with a rubber band or
thread, ensuring the sample is level with the thermometer bulb.[12][13] The assembly is
then suspended in the Thiele tube containing a high-boiling point liquid like silicone oil.[12]

o Determination:

o The apparatus is heated gently.[11] For a preliminary, rapid determination, the heating rate
can be faster to establish an approximate melting point.[11]

o For an accurate measurement, the heating rate should be slow, around 1-2°C per minute,
especially near the expected melting point.[11][12]
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o The temperature at which the first drop of liquid appears is recorded as the beginning of
the melting range (t1).[14]

o The temperature at which the entire solid has turned into a clear liquid is recorded as the
end of the melting range (t2).[14]

o The experiment should be repeated at least twice to ensure consistent results.[11] A fresh
sample in a new capillary tube must be used for each determination.[13]

Sample Preparation Apparatus Setup Measurement Analysis

Powder the Sample }—P{ Pack Capillary Tube H Insert into Apparatus }—P{ Heat Slowly (1-2°C/min) }—P{ Observe Melting }—P{ Record T1 and T2 }—P{ Repeat for Consistency

Click to download full resolution via product page

Workflow for Melting Point Determination.

Solubility Determination

The solubility of a compound is determined by observing its behavior when mixed with a
solvent. The principle of "like dissolves like" is a useful guideline, where polar compounds tend
to dissolve in polar solvents and nonpolar compounds in nonpolar solvents.[16][17]

Apparatus and Materials:

Test tubes[16]

Spatula[16]

Vortex mixer or stirring rod[16]

9,10-Dibromoanthracene sample

Solvents (e.g., water, ethanol, toluene, chloroform)

Qualitative Procedure:
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Place a small, measured amount (e.g., 25 mg) of 9,10-Dibromoanthracene into a test tube.
[18]

Add a small volume (e.g., 1 mL) of the chosen solvent to the test tube.[16][18]
Vigorously shake or stir the mixture for a set period, typically 30-60 seconds.[16][19]
Allow the mixture to stand and observe.[19]

Record the observation as:

o Soluble: The solid completely dissolves, forming a clear solution.[16]

o Partially Soluble: A significant portion of the solid dissolves, but some remains
undissolved.[19]

o Insoluble: The solid does not appear to dissolve.[16]

Repeat the procedure for each solvent to be tested.
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Solute: 9,10-Dibromoanthracene (Nonpolar)

9,10-Dibromoanth@

s
s
7z
7

/"Does Not Dissolve \ Dissolves ('Like dissolves like")

Solvents

Polar (e.g., Water)

Nonpolar (e.g., Toluene)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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